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Compound of Interest

Compound Name:
Ethyl[2-(4-

methoxyphenyl)ethyl]amine

CAS No.: 749849-18-1

Cat. No.: B3429513

Get Quote

Document Control:

Scope: Laboratory-scale disposal (mg to g quantities)

Target Audience: Medicinal Chemists, EHS Officers, Lab Managers

Executive Summary & Immediate Directive
Ethyl[2-(4-methoxyphenyl)ethyl]amine (also known as N-Ethyl-4-methoxyphenethylamine) is

a secondary amine structurally related to phenethylamine psychotropics. Proper disposal

requires strict adherence to RCRA (Resource Conservation and Recovery Act) guidelines,

specifically avoiding the creation of unregulated reactive mixtures.

Core Directive:

Do NOT dispose of down the drain.[1][2]
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Do NOT mix with oxidizing agents or strong acids (potential for exothermic reaction or

nitrosamine formation).

Segregate into the "Organic Alkaline/Base" waste stream.

Incinerate via a licensed hazardous waste contractor.[3]

Chemical Identity & Hazard Profile[4][5][6]
Understanding the specific form of the chemical is critical for selecting the correct waste

stream. In research settings, this compound is most frequently encountered as a Hydrochloride

(HCl) salt.

Table 1: Chemical Specification & Hazard Data
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Property Specification Operational Implication

Chemical Name
N-Ethyl-4-

methoxyphenethylamine

Primary identifier for waste

manifests.

CAS Number
93963-24-7 (HCl Salt)16615-

53-9 (Free Base)

Use these exact CAS numbers

on waste tags to prevent

misidentification.

Molecular Formula
C₁₁H₁₇NO (Base) /

C₁₁H₁₇NO·HCl (Salt)

Nitrogen content dictates

incineration requirements (NOx

generation).

Physical State
Crystalline Solid (Salt) or Oily

Liquid (Base)

Solids go to "Solid Hazardous

Waste"; Liquids to "Organic

Solvents".

Acidity/Basicity Secondary Amine (Basic)

MUST be segregated from

acids to prevent heat

generation.

Key Hazards
Skin Irritant (H315), Eye Irritant

(H319)

PPE (Nitrile gloves, safety

glasses) is mandatory during

handling.

RCRA Code

D001 (Ignitable - if in

solvent)D002 (Corrosive - if pH

> 12.[4][5]5)

Determines the EPA waste

classification code.
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CRITICAL SAFETY WARNING: Nitrosamine Formation As a secondary amine, this compound

can react with nitrosating agents (e.g., nitrites, nitrous acid) to form N-nitrosamines, which are

potent carcinogens.

Protocol: Ensure the waste container is explicitly free of any nitrosating agents.

Reference:Prudent Practices in the Laboratory, Section 6.C.2.5 [1].

Waste Stream Segregation Logic
The most common failure point in amine disposal is improper segregation, leading to

"commingled waste" rejections by disposal vendors.

Figure 1: Segregation Decision Logic (DOT)
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RESTRICTIONS

Waste Material:
Ethyl[2-(4-methoxyphenyl)ethyl]amine

Determine Physical State

Solid (Powder/Crystals)

 Dry Salt

Liquid (Solution)

 Dissolved

Container A:
Solid Hazardous Waste

(Tag: Toxic, Irritant)
Identify Solvent

Halogenated Solvent
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

 No Halogens

Container B:
Halogenated Organic Waste

(Tag: Toxic)

Container C:
Non-Halogenated Organic Waste

(Tag: Flammable, Irritant)

NO ACIDS
NO OXIDIZERS

Click to download full resolution via product page

Caption: Decision tree for selecting the correct waste container based on physical state and

solvent composition.

Step-by-Step Disposal Protocol
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This protocol is designed to be a self-validating system. Each step includes a check to ensure

the previous step was performed correctly.

Phase 1: Preparation & Quenching (Optional but
Recommended)
Context: If you have reactive free base liquid, it is safer to convert it to a stable salt or dilute it

before disposal.

Dilution: If the amine is a neat liquid (free base), dilute to <10% concentration using Ethanol

or Methanol.

Validation: Check that no heat is generated upon mixing.[2]

pH Check: Using a pH strip, verify the mixture is basic (pH > 8).

Why? If acidic, you may have inadvertently introduced an acid source. Verify before

adding to a basic waste stream.

Phase 2: Packaging & Labeling
Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass

containers. Avoid metal containers if the mixture is corrosive.[6]

Labeling: Attach a hazardous waste tag immediately upon the first addition of waste.

Constituents: List "Ethyl[2-(4-methoxyphenyl)ethyl]amine" and the solvent (e.g.,

"Methanol").

Percentages: Estimate concentrations (e.g., "1% Amine, 99% Methanol").

Hazards: Check "Toxic" and "Irritant". If in flammable solvent, check "Ignitable".[4]

Phase 3: The "Hand-Off" (Storage)
Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips.

Segregation: Store in the Flammables Cabinet, specifically on the "Bases/Organics" shelf.
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Validation: Visually confirm the bottle is NOT touching any bottles labeled "Nitric Acid",

"Sulfuric Acid", or "Peroxide".

Regulatory & Compliance Framework
RCRA Waste Codes

D001 (Ignitable): Applicable if the amine is dissolved in a flammable solvent (Flash point <

60°C) [2].

D002 (Corrosive): Applicable if the waste is aqueous and has a pH ≥ 12.5.[4][5]

P/U Lists: This specific amine is not currently P-listed or U-listed by the EPA, meaning it is

regulated by characteristic rather than listing.

Controlled Substance Analogue Note
While Ethyl[2-(4-methoxyphenyl)ethyl]amine is a research chemical, it is an isomer/analog

of controlled phenethylamines.

Action: If your facility has a DEA license, verify if this specific analog falls under your

"substantially similar" protocols.

Disposal Implication: If deemed a controlled substance analog by your internal EHS, it

requires witnessed destruction or reverse distribution, not standard chemical waste pickup.

For most academic research, standard hazardous waste incineration is sufficient.

Emergency Contingencies
Spill Response Workflow

Spill Detected Assess Volume & Threat

Small (<100mL)
Inside Hood

Large (>100mL)
Or Outside Hood

Absorb with Vermiculite
or Amine-Specific Pads

Evacuate Lab
Call EHS Emergency

Bag Waste as
Hazardous Solid

Click to download full resolution via product page
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Caption: Immediate response workflow for amine spills.

Specific Absorbents:

Use Vermiculite or Diatomaceous Earth.

Avoid paper towels for concentrated amines (heat generation risk).

Decontamination: Wipe the surface with a dilute (1-5%) acetic acid solution after the bulk

material is removed to neutralize residues, then wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of Ethyl[2-(4-
methoxyphenyl)ethyl]amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429513/docs#operational-guide-safe-disposal-of-
ethyl-2-4-methoxyphenyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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